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Compound of Interest

Compound Name: Tris(perfluorophenyl)borane

Cat. No.: B072294 Get Quote

This guide provides essential safety and logistical information for the proper disposal of

Tris(perfluorophenyl)borane, a compound recognized for its hazardous properties and

toxicity to aquatic life.[1][2] Adherence to these procedures is critical for ensuring personnel

safety and environmental protection.

Substance Identification and Hazards
Tris(perfluorophenyl)borane is a white to off-white powder that is hygroscopic (absorbs

moisture from the air) and heat-sensitive.[1] It is classified as a hazardous material, and its

handling and disposal require strict adherence to safety protocols.

Identifier Value

Chemical Name Tris(perfluorophenyl)borane

Synonyms
Perfluorotriphenylboron,

Tris(pentafluorophenyl)borane

CAS Number 1109-15-5[3]

Molecular Weight 511.98 g/mol [1]

Key Hazards:[1][2][4]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b072294?utm_src=pdf-interest
https://www.benchchem.com/product/b072294?utm_src=pdf-body
https://ereztech.com/wp-content/uploads/chemical_sds/SDS-B9155.pdf
https://www.chemicalbook.com/msds/tris-pentafluorophenyl-borane.pdf
https://www.benchchem.com/product/b072294?utm_src=pdf-body
https://ereztech.com/wp-content/uploads/chemical_sds/SDS-B9155.pdf
https://aksci.com/sds/X8964_SDS.pdf
https://ereztech.com/wp-content/uploads/chemical_sds/SDS-B9155.pdf
https://ereztech.com/wp-content/uploads/chemical_sds/SDS-B9155.pdf
https://www.chemicalbook.com/msds/tris-pentafluorophenyl-borane.pdf
https://store.apolloscientific.co.uk/storage/msds/PC0791_msds.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072294?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Health Hazards: Toxic if swallowed, causes skin irritation, causes serious eye irritation, and

may cause respiratory irritation.[1][2][3][4]

Environmental Hazards: Very toxic to aquatic life, with long-lasting effects.[1][2]

Step-by-Step Disposal Protocol
The disposal of Tris(perfluorophenyl)borane must be conducted in compliance with all

federal, state, and local regulations.[1] The following steps outline the recommended procedure

for its safe disposal.

Personal Protective Equipment (PPE)
Before handling the material for disposal, it is mandatory to wear appropriate personal

protective equipment to prevent exposure.

Hand Protection: Wear chemical-impermeable protective gloves.[5]

Eye/Face Protection: Use safety glasses or goggles.[3][6] For larger quantities or where

splashing is possible, face protection is recommended.[1]

Skin and Body Protection: Wear appropriate protective clothing to prevent skin exposure.[4]

[6]

Respiratory Protection: To avoid inhaling dust, use a respirator.[4] Work should be conducted

in a well-ventilated area or in an enclosing hood with exhaust ventilation.[3][7]

Waste Collection and Containment
Proper containment of Tris(perfluorophenyl)borane waste is crucial to prevent environmental

contamination and accidental exposure.

For Spills:

Immediately clean up all spills, avoiding the generation of dust.[4]

Use dry cleanup procedures, such as sweeping, shoveling, or vacuuming (with an

explosion-proof machine).[4]
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Collect the residue and place it into a clean, dry, sealable, and appropriately labeled

container for disposal.[4]

After collecting the dry material, wash the affected area with large amounts of water.[4]

Prevent runoff from entering drains or waterways.[4]

For Unused Product:

Keep the material in its original, tightly closed container.[1][3][4]

Ensure the container is properly labeled as hazardous waste.

Storage Pending Disposal
Store the sealed waste container in a secure, locked-up location.[1][3][4] The storage area

should be cool, dry, and well-ventilated, away from incompatible materials such as strong

oxidizing agents and acids.[7][8]

Final Disposal
The ultimate disposal of Tris(perfluorophenyl)borane must be handled by a licensed and

approved waste disposal facility.

Consult Regulations: Always consult with federal, state, and local environmental regulations

to ensure compliance.[1]

Professional Disposal: Arrange for the collection and disposal of the waste through an

authorized hazardous or special waste collection service.[4][7]

Do Not:

Dispose of the material down the drain or into sewer systems.[2][3]

Release the chemical into the environment.[1][7]

Attempt to neutralize the chemical without proper expertise and equipment.

Disposal Workflow Visualization
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The following diagram illustrates the logical steps for the proper disposal of

Tris(perfluorophenyl)borane waste.

Preparation

Containment

Interim Storage

Final Disposal

Identify Waste
(Spill or Unused Product)

Wear Full PPE
(Gloves, Goggles, Lab Coat, Respirator)

Collect Waste
(Use dry methods to avoid dust)

Proceed to handle waste

Place in a Labeled,
Sealable Container

Store in a Cool, Dry,
Well-Ventilated, Secure Area

Store securely

Dispose via Licensed
Hazardous Waste Facility

Arrange for pickup

Follow all Federal, State,
and Local Regulations
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Click to download full resolution via product page

Caption: Workflow for the safe disposal of Tris(perfluorophenyl)borane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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